N-(6-(4-chloro-1H-pyrazol-1-yl)pyridin-3-yl)-2,6-difluorobenzamide
Description
N-(6-(4-chloro-1H-pyrazol-1-yl)pyridin-3-yl)-2,6-difluorobenzamide is a synthetic organic compound that belongs to the class of heterocyclic compounds These compounds are characterized by the presence of a ring structure containing at least one atom other than carbon
Properties
Molecular Formula |
C15H9ClF2N4O |
|---|---|
Molecular Weight |
334.71 g/mol |
IUPAC Name |
N-[6-(4-chloropyrazol-1-yl)pyridin-3-yl]-2,6-difluorobenzamide |
InChI |
InChI=1S/C15H9ClF2N4O/c16-9-6-20-22(8-9)13-5-4-10(7-19-13)21-15(23)14-11(17)2-1-3-12(14)18/h1-8H,(H,21,23) |
InChI Key |
JUILUAICBCKCCT-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)NC2=CN=C(C=C2)N3C=C(C=N3)Cl)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(6-(4-chloro-1H-pyrazol-1-yl)pyridin-3-yl)-2,6-difluorobenzamide typically involves multiple steps, including the formation of the pyrazole and pyridine rings, followed by their coupling with the benzamide moiety. Common reagents used in these reactions include chlorinating agents, fluorinating agents, and various catalysts to facilitate the formation of the desired bonds.
Industrial Production Methods
Industrial production of this compound would likely involve optimizing the synthetic route for large-scale production. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of efficient purification methods to ensure high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
N-(6-(4-chloro-1H-pyrazol-1-yl)pyridin-3-yl)-2,6-difluorobenzamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to remove certain functional groups or convert them into different ones.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are optimized based on the desired reaction.
Major Products
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while substitution could introduce new substituents on the aromatic rings.
Scientific Research Applications
Chemistry
In chemistry, N-(6-(4-chloro-1H-pyrazol-1-yl)pyridin-3-yl)-2,6-difluorobenzamide can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of new materials and catalysts.
Biology
In biological research, this compound could be investigated for its potential as a bioactive molecule. Its structural features suggest that it might interact with various biological targets, making it a candidate for drug discovery and development.
Medicine
In medicine, this compound could be explored for its therapeutic potential. Its ability to interact with specific molecular targets might make it useful in the treatment of certain diseases or conditions.
Industry
In industry, this compound could be used in the development of new materials with specific properties. Its unique structure might impart desirable characteristics to polymers, coatings, or other industrial products.
Mechanism of Action
The mechanism of action of N-(6-(4-chloro-1H-pyrazol-1-yl)pyridin-3-yl)-2,6-difluorobenzamide would depend on its specific interactions with molecular targets. These interactions could involve binding to enzymes, receptors, or other proteins, leading to changes in their activity or function. The compound’s effects might be mediated through various signaling pathways, ultimately resulting in the desired biological or chemical outcome.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to N-(6-(4-chloro-1H-pyrazol-1-yl)pyridin-3-yl)-2,6-difluorobenzamide include other heterocyclic compounds with pyrazole, pyridine, and benzamide moieties. Examples might include:
- N-(6-(4-bromo-1H-pyrazol-1-yl)pyridin-3-yl)-2,6-difluorobenzamide
- N-(6-(4-methyl-1H-pyrazol-1-yl)pyridin-3-yl)-2,6-difluorobenzamide
Uniqueness
The uniqueness of this compound lies in its specific combination of functional groups and ring structures. This unique arrangement imparts distinct chemical and biological properties, making it a valuable compound for various applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
